Cas no 482-44-0 (Imperatorin)

• Product Name: Imperatorin
• CAS No: 482-44-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00016881
• CID: 37684
• PubChem ID: 354334057
• Update Time: 2026-01-26

Imperatorin Chemical and Physical Properties

Names and Identifiers

• Imperatorin
• 2-g)(1)benzopyran-7-one,9-((3-methyl-2-butenyl)oxy)-7h-furo(
• 6-hydroxy-7-((3-methyl-2-butenyl)oxy)-5-benzofuranacrylicacidelta-lacto
• 6-hydroxy-7-((3-methyl-2-butenyl)oxy)-5-benzofuranacrylicacidelta-lactone
• 6-hydroxy-7-(3-methyl-2-butenyloxy)-5-benzofuranacrylicacidomega-lactone
• 8-isopentenyloxypsoralene
• 9-((3-methyl-2-butenyl)oxy)-7h-furo(3,2-g)(1)benzopyran-7-one
• 9-[(3-methyl-2-butenyl)oxy]-7h-furo[3,2-g][1]benzopyran-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[(3-methyl-2-buten-1-yl)oxy]-
• Ammidin
• IMPERATORIN(AS) PrintBack
• IMPERATORIN(P)
• Marmelosin
• MARMELOSIN (IMPERATORIN)(RG)
• 8-ISOAMYLEN
• Enoxypsoralen
• Marmelide
• Pentosalen
• 9-(3-Methylbut-2-enyloxy)-7H-furo[3,2-g]chromen-7-one
• 9-[(3-METHYL-2-BUTEN-1-YL)OXY]-7H-FURO[3,2-G][1]BENZOPYRAN-7-ONE
• NSC 402949
• 9-[(3-Methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g]chromen-7-one
• 8-(3-Methyl-2-butenyloxy)psoralen
• 8-Prenyloxypsoralen
• 8-Isopentenyloxypsoralen
• [ "" ]
• 8-Isoamylenoxypsoralen
• 9-(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-[(3-methyl-2-butenyl)oxy]-
• 9-(3-Methylbut-2-enyloxy)furo(3,2-g)chromen-7-one
• OLOOJGVNMBJLLR-UHFFFAOYSA-N
• 9-(3-Methylbut-2-enyloxy)furo[3,2-g]chromen-7-one
• K713N25C78
• 9-(3-Methylbut-2-enyloxy)-7
• A827504
• ACon1_001117
• BDBM50308719
• InChI=1/C16H14O4/c1-10(2)5-7-19-16-14-12(6-8-18-14)9-11-3-4-13(17)20-15(11)16/h3-6,8-9H,7H2,1-2H
• MEGxp0_000089
• SDCCGMLS-0066373.P001
• 9-((3-methylbut-2-en-1-yl)oxy)-7H-furo(3,2-g)chromen-7-one
• HMS1922N22
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-((3-methyl-2-butenyl)oxy)-
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-((3-methyl-2-butenyl)oxy)-
• AKOS000277029
• FT-0603414
• 6-HYDROXY-7-(3-METHYL-2-BUTENYLOXY)-5-BENZOFURANACRYLIC ACID .GAMMA.-LACTONE
• EINECS 207-581-1
• NCGC00095209-01
• HMS3261C08
• [3,2-g]chromen-7-one
• CHEMBL453805
• HMS2218G08
• Oprea1_407817
• NCGC00169661-02
• Spectrum4_001422
• 6-Hydroxy-7-(3-methyl-2-butenyloxy)-5-benzofuranacrylic acid omega-lactone
• Spectrum2_000376
• NCGC00169661-01
• NCGC00095209-05
• SPECTRUM102076
• 5-Benzofuranacrylic acid, 6-hydroxy-7-((3-methyl-2-butenyl)oxy)-, .delta.-lactone
• KBio2_003803
• 9-[(3-Methyl-2-butenyl)oxy]-7H-furo[3,2-g]chromen-7-one #
• 9-(3-methylbut-2-enyloxy)-7H-furo
• KBioSS_001235
• Spectrum_000755
• NCGC00095209-12
• LP00413
• BSPBio_001850
• CHEBI:5885
• Spectrum5_000244
• SR-01000721772-2
• Spectrum3_000145
• NS00031781
• NCGC00095209-04
• DivK1c_006851
• Tox21_500413
• C09269
• Imperatorin, European Pharmacopoeia (EP) Reference Standard
• 9-[(3-methylbut-2-en-1-yl)oxy]-2H-furo[3,2-g]chromen-2-one
• MFCD00016881
• (9-[(3-methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one)
• IMPERATORIN [MI]
• CCG-38649
• 9-[(3-Methyl-2-butenyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one, 9CI
• MARMELOSIN [USP-RS]
• Pentosalen [BAN]
• Tox21_113179_1
• 9-((3-methylbut-2-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
• NCGC00095209-06
• DTXCID5028663
• KBio2_001235
• PENTOSALEN [WHO-DD]
• NCGC00261098-01
• KBioGR_001864
• 9-[(3-methylbut-2-en-1-yl)oxy]-7H-furo[3,2-g]chromen-7-one
• CS-5800
• MARMELOSIN (USP-RS)
• WLN: T C566 DO LVOTJ BO2UY1&1
• 9-(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one;Imperatorin
• DTXSID8048737
• SR-01000721772
• SpecPlus_000755
• Tox21_113179
• 7H-Furo[3, 9-[(3-methyl-2-butenyl)oxy]-
• 9-[(3-methyl-2-butenyl)oxy]-7H-furo[3,2-g]-1-benzopyran-7-one
• 482-44-0
• Marmelosin, analytical standard
• HMS3354E04
• PENTOSALEN [HSDB]
• CCRIS 4346
• Imperatorin, >=98% (HPLC), powder
• 9-(3-Methylbut-2-enyloxy)-7H-furo(3,2-g)chromen-7-one
• 9-((3-methyl-2-butenyl)oxy)-7H-furo(3,2-g)-1-benzopyran-7-one
• 5-Benzofuranacrylic acid, 6-hydroxy-7-((3-methyl-2-butenyl)oxy)-, delta-lactone
• 6-Hydroxy-7-(3-methyl-2butenyloxy)-5-benzofuranacrylic acid delta-lactone
• 9-(3-Methyl-2-butenyloxy)-7-oxofuro[3,2-g]chromene
• AC-8046
• NCGC00095209-03
• 6-Hydroxy-7-(3-Methyl-2-Butenyloxy)-5-Benzofuranacrylic Acid Gamma-Lactone
• AI3-61725
• Q-100532
• MLS000574838
• 9-(3-Methyl-but-2-enyloxy)-furo[3,2-g]chromen-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-[(3-methyl-2-buten-1-yl)oxy]-
• 9-[(3-Methylbut-2-enyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• I0904
• CAS-482-44-0
• NSC402949
• KBio3_001050
• Imperatorin,(S)
• UNII-K713N25C78
• HY-N0285
• HSDB 3497
• SDCCGSBI-0052715.P002
• Q1649534
• Pentasalen, BAN
• SCHEMBL50437
• AS-71539
• BCP28280
• SPBio_000531
• HMS3885G06
• s3809
• SMR000156241
• NSC-402949
• KBio1_001795
• KBio2_006371
• NCGC00095209-02
• ConMedNP.1791
• Dataset-S1.173
• Dataset-S1.172
• ConMedNP.1790
• MLSMR
• DB-050234
• 8-Isoamylenoxypsoralen, 8-Isopentenyloxypsoralene, Ammidin, Marmelosin, Penosalen
• FI09972
• 207-581-1
• HY-N0285R
• AH-357/03462038
• Imperatorin (Standard)
• 9-[(3-Methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one;Ammidin;Marmelosin;9-[(3-Methyl-2-buten-1-yl)oxy]-7h-furo[3,2-g][1] benzopyran-7-one
• Imperatorin (Pentasalen,BAN; Marmelide, Ammidin; Marmelosin)

• MDL： MFCD00016881
• Inchi： 1S/C16H14O4/c1-10(2)5-7-19-16-14-12(6-8-18-14)9-11-3-4-13(17)20-15(11)16/h3-6,8-9H,7H2,1-2H3
• InChI Key： OLOOJGVNMBJLLR-UHFFFAOYSA-N
• SMILES： O(C/C=C(\C)/C)C1C2=C(C=CC(=O)O2)C=C2C=COC=12

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 48.7
• Molecular Weight: 270.28

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1311 (rough estimate)
• Melting Point: 97.0 to 101.0 deg-C
• Boiling Point: 448.3°C at 760 mmHg
• Flash Point: 224.9 °C
• Refractive Index: 1.4350 (estimate)
• Solubility: DMSO: ≥5mg/mL
• PSA: 52.58000
• LogP: 3.88420
• Merck: 4925
• λmax: 301(MeOH)(lit.)

Imperatorin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：LV1575000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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